3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C14H12INO4S
• Molecular Weight: 417.22 g/mol
• IUPAC Name: (5Z)-5-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-3-prop-2-enyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H12INO4S/c1-3-4-16-13(18)11(21-14(16)19)7-8-5-9(15)12(17)10(6-8)20-2/h3,5-7,17H,1,4H2,2H3/b11-7-
• InChI Key: SPYBAFVYKXUAMA-XFFZJAGNSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC=C)I)O
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC=C)I)O

Description

3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiazolidinedione derivative, which is a class of compounds that have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have suggested that this compound exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to inhibit various signaling pathways that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes that are involved in cancer cell proliferation and survival. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against various types of cancer cells, which makes it a potential candidate for the development of new anti-cancer drugs. However, one of the major limitations of using this compound in lab experiments is its complex synthesis method. The multi-step synthesis process makes it difficult and time-consuming to produce this compound in large quantities.

Future Directions

There are several future directions for the research and development of 3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione. One of the most promising directions is the development of new anti-cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various inflammatory and oxidative stress-related diseases. Furthermore, there is a need for the development of new and more efficient synthesis methods for this compound to make it more accessible for scientific research.

Synthesis Methods

The synthesis of 3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is a multi-step process that involves the reaction of various reagents. One of the most commonly used methods for the synthesis of this compound is the Knoevenagel condensation reaction. This reaction involves the condensation of an aldehyde or ketone with an active methylene compound in the presence of a base. The resulting product is then subjected to cyclization to form the thiazolidinedione ring.

Scientific Research Applications

3-Allyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have a wide range of potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.